Cas no 1803744-35-5 (4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene)

• Product Name: 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene
• CAS No: 1803744-35-5
• MF: C₁₀H₉Br₂F₃O
• MW: 361.981072187424
• CID: 4971380
• Update Time: 2025-05-22

4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene

• Inchi： 1S/C10H9Br2F3O/c11-5-1-2-7-6-8(3-4-9(7)12)16-10(13,14)15/h3-4,6H,1-2,5H2
• InChI Key： MAFDSJNPGWKRBF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CCCBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• XLogP3: 5.2
• Topological Polar Surface Area: 9.2

Additional information on 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene

Comprehensive Guide to 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene (CAS No. 1803744-35-5)

4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene (CAS No. 1803744-35-5) is a specialized organobromine compound with a unique molecular structure that combines bromine and trifluoromethoxy functional groups. This compound has gained significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industry professionals frequently search for information about its synthetic routes, physicochemical properties, and commercial availability, making it a trending topic in specialty chemicals discussions.

The molecular structure of 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene features two bromine atoms at different positions - one on the aromatic ring and another on the propyl side chain - along with a trifluoromethoxy group (-OCF₃). This combination creates a versatile building block for various cross-coupling reactions, particularly in palladium-catalyzed transformations that are essential for modern drug discovery. Many researchers looking for alternative fluorinated building blocks or brominated aromatic compounds often inquire about this specific chemical.

From a physicochemical perspective, 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene typically appears as a colorless to pale yellow liquid or low-melting solid at room temperature. Its molecular weight (approximately 346 g/mol) and lipophilicity (logP ~3.5) make it particularly interesting for medicinal chemistry applications where these properties are crucial for drug-like molecule design. The presence of both bromine atoms offers distinct reactivity patterns, with the aromatic bromine being more reactive in aryl coupling reactions while the aliphatic bromine participates readily in nucleophilic substitutions.

In pharmaceutical research, this compound serves as a valuable intermediate for developing CNS-active compounds and metabolic modulators. The trifluoromethoxy group is particularly sought-after in drug design due to its ability to influence membrane permeability and metabolic stability of potential drug candidates. Recent patent literature reveals growing interest in using 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene derivatives for developing novel kinase inhibitors and GPCR modulators, addressing current demands in cancer therapeutics and neurological disorders treatment.

The agrochemical industry has also shown increasing utilization of this compound in developing next-generation crop protection agents. The combination of bromine and fluorine atoms in its structure contributes to enhanced biological activity and improved environmental stability of derived active ingredients. Manufacturers focusing on sustainable pest control solutions frequently investigate such fluorinated bromoaromatics as potential building blocks for novel insect growth regulators and herbicide safeners.

From a synthetic chemistry viewpoint, 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene presents interesting challenges and opportunities. The compound can be prepared through multi-step sequences involving electrophilic aromatic bromination, side-chain bromination, and trifluoromethoxylation reactions. Process chemists often search for optimized procedures to prepare this material with high regioselectivity and atom economy, especially given the current emphasis on green chemistry principles in industrial synthesis.

The commercial landscape for 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene has evolved significantly in recent years. While still considered a specialty chemical, its availability has improved through several custom synthesis providers and catalog suppliers serving the pharmaceutical and agrochemical sectors. Current market trends indicate growing demand for such multifunctional aromatic building blocks, particularly in regions with strong contract research organizations and generic drug development activities.

Storage and handling of 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene require standard precautions for brominated organic compounds. It should be kept in tightly sealed containers under inert atmosphere, protected from light and moisture. While not classified as highly hazardous, proper laboratory safety protocols should always be followed when working with this material, including use of appropriate personal protective equipment and engineering controls.

Analytical characterization of 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene typically involves HPLC purity analysis, GC-MS for identity confirmation, and NMR spectroscopy (particularly ¹⁹F NMR) for structural verification. The compound's chromatographic behavior and spectral properties are frequently discussed topics among analytical chemists working with fluorinated aromatics.

Future prospects for 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene appear promising, with potential expansions into electronic materials and liquid crystal applications. The unique electronic properties imparted by its bromo-fluorine combination may find utility in developing advanced organic semiconductors or charge transport materials. As research continues into structure-property relationships of such functionalized aromatics, this compound is likely to maintain its relevance across multiple scientific disciplines.

For researchers considering 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene for their projects, several key considerations emerge. The compound's dual reactivity allows for sequential functionalization strategies, while its fluorine content offers potential benefits in final product properties. Current literature suggests particular promise in developing PET radiotracers and fluorescent probes using derivatives of this scaffold, aligning with growing interests in molecular imaging technologies.

In conclusion, 4-Bromo-3-(3-bromopropyl)(trifluoromethoxy)benzene (CAS No. 1803744-35-5) represents a versatile and increasingly important intermediate in modern chemical research and development. Its unique combination of bromine substituents and trifluoromethoxy group provides distinctive synthetic opportunities across pharmaceutical, agrochemical, and materials science applications. As synthetic methodologies advance and new applications emerge, this compound is poised to maintain its position as a valuable tool in molecular design and functional material development.